N-(2,4-difluorophenyl)-2-(2-(3,4-dimethoxyphenyl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetamide
• InChI: InChI=1S/C25H22F2N2O4S/c1-32-20-10-7-15(11-21(20)33-2)23-13-25(31)29(19-5-3-4-6-22(19)34-23)14-24(30)28-18-9-8-16(26)12-17(18)27/h3-12,23H,13-14H2,1-2H3,(H,28,30)
• InChI Key: SCRNYNYOTYFHKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC(=O)N(C3=CC=CC=C3S2)CC(=O)NC4=C(C=C(C=C4)F)F)OC
• Molecular Formula: C25H22F2N2O4S
• Molecular Weight: 484.5 g/mol
• CAS No.: 847487-25-6

Description

N-(2,4-difluorophenyl)-2-(2-(3,4-dimethoxyphenyl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide is a useful research compound. Its molecular formula is C25H22F2N2O4S and its molecular weight is 484.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing benzothiazepine derivatives and evaluating their chemical structures using various spectroscopic methods. Nguyen et al. (2018) synthesized a benzothiazepine derivative by reacting o-aminothiophenol with N-(p-tolyl)-2-(2-(3-oxo-3-phenylprop-1-en-1-yl)phenoxy)acetamide, showcasing a method for creating complex molecules with potential for further study in scientific research (Nguyen, Bui, & Nguyen, 2018).

Biological Activities

Several studies have synthesized and evaluated benzothiazepine derivatives for antimicrobial and antitumor activities. For instance, Tailor et al. (2014) reported on the synthesis of dibenzo[b,f][1,4]thiazepines analogues and their examination against gram-positive and gram-negative bacteria, highlighting significant antimicrobial activity (Tailor, Patel, & Malik, 2014). Additionally, Yurttaş et al. (2015) explored the antitumor activity of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, identifying compounds with notable anticancer efficacy against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Spectroscopic and Quantum Mechanical Studies

Further research includes spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs, which help understand their electronic properties and potential applications in fields like photovoltaic efficiency and ligand-protein interactions. Mary et al. (2020) performed such an analysis, revealing insights into the molecular properties that could influence the compounds' efficiency in dye-sensitized solar cells and their binding affinities in molecular docking studies (Mary et al., 2020).